Cas no 29873-09-4 (4-(1H-indol-2-yl)butanoic acid)

• Product Name: 4-(1H-indol-2-yl)butanoic acid
• CAS No: 29873-09-4
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• MDL: MFCD29049524
• CID: 1110488
• PubChem ID: 13608622
• Update Time: 2025-04-20

4-(1H-indol-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-butanoic acid
• 4-(1H-Indol-2-yl)butyric acid
• 4-(2-Indolyl)buttersaeure
• INDOLE-2-BUTYRIC ACID
• indolebutyric acid
• 4-(1H-indol-2-yl)butanoic acid
• DB-183729
• 29873-09-4
• A876366
• 4-(1H-Indol-2-yl)butanoicacid
• EN300-1855087
• AKOS030528326
• CS-0226653
• LBLSRDDHGILUJH-UHFFFAOYSA-N
• SCHEMBL143130

• MDL： MFCD29049524
• Inchi： 1S/C12H13NO2/c14-12(15)7-3-5-10-8-9-4-1-2-6-11(9)13-10/h1-2,4,6,8,13H,3,5,7H2,(H,14,15)
• InChI Key： LBLSRDDHGILUJH-UHFFFAOYSA-N
• SMILES： OC(CCCC1=CC2C=CC=CC=2N1)=O

Computed Properties

• Exact Mass: 203.09500
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• PSA: 53.09000
• LogP: 2.57520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles